Cas no 61495-70-3 (Phenol, 2-[3-(4-methoxyphenyl)-5-isoxazolyl]-)

• Product Name: Phenol, 2-[3-(4-methoxyphenyl)-5-isoxazolyl]-
• CAS No: 61495-70-3
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• CID: 477276
• PubChem ID: 136271552
• Update Time: 2025-04-19

Phenol, 2-[3-(4-methoxyphenyl)-5-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[3-(4-methoxyphenyl)-5-isoxazolyl]-
• 6-[3-(4-methoxyphenyl)-2H-1,2-oxazol-5-ylidene]cyclohexa-2,4-dien-1-one
• 6-[3-(4-Methoxyphenyl)-1,2-oxazol-5(2H)-ylidene]cyclohexa-2,4-dien-1-one
• 61495-70-3
• DTXSID10816932

• Inchi： 1S/C16H13NO3/c1-19-12-8-6-11(7-9-12)14-10-16(20-17-14)13-4-2-3-5-15(13)18/h2-10,18H,1H3
• InChI Key： AVEBYGIRMGKMPI-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC(=CC=2)OC)=N1)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 267.08959
• Monoisotopic Mass: 267.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.49